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Compound of Interest

Compound Name: 2-Chlorocyclopentanone

Cat. No.: B1584037

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Chlorocyclopentanone
(CAS No. 694-28-0), a versatile chemical intermediate. It covers its chemical and physical
properties, synthesis, reactivity, applications, and safety protocols, tailored for professionals in
research and development.

Core Chemical Identity

2-Chlorocyclopentanone, with the chemical formula CsH-CIO, is a cyclic ketone featuring a
chlorine atom at the alpha-position to the carbonyl group.[1] This structure makes it a valuable
reagent in organic synthesis, particularly for creating more complex molecular architectures.[1]
[2] Due to its chiral center at the second carbon, it can exist as (R) and (S) enantiomers or as a
racemic mixture.[2]

Physicochemical and Spectroscopic Data

The fundamental physical and chemical properties of 2-Chlorocyclopentanone are
summarized below. This data is essential for its handling, storage, and application in
experimental settings.

Table 1: Physicochemical Properties of 2-Chlorocyclopentanone
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Property Value Reference
CAS Number 694-28-0 [2][3]
Molecular Formula CsH7CIO [3114]
Molecular Weight 118.56 g/mol [2][5][6]
Appearance \.Nhi'te to yellow to green clear 7]
liquid
Density 1.185 g/mL at 25 °C
Boiling Point 72-74 °C at 12 mmHg [8]
Flash Point 77 °C (170.6 °F) - closed cup [6]
Solubility Soluble in water [1]
Refractive Index (n20/D) 1.474

Spectroscopic data is critical for the identification and characterization of 2-
Chlorocyclopentanone. Various spectroscopic resources are available for this compound.

Table 2: Available Spectroscopic Data

Technique Availability
1H NMR Available[3][9]
13C NMR Available[9][10]
FTIR Available[3][9]
Raman Spectroscopy Available[3][9]
Mass Spectrometry (GC-MS) Available[9][11]

Studies involving NMR and IR spectroscopy have also been used to analyze the
conformational isomerism of 2-chlorocyclopentanone, specifically the equilibrium between its
pseudo-equatorial and pseudo-axial conformers.[12][13]
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Synthesis and Experimental Protocols

The primary synthetic route to 2-Chlorocyclopentanone involves the direct chlorination of
cyclopentanone.[2]

Experimental Protocol: Synthesis of 2-
Chlorocyclopentanone[16]

This protocol details the synthesis via the chlorination of cyclopentanone.

Materials:

Cyclopentanone (500 g)

Calcium carbonate (290 g)

40% Calcium chloride solution (290 g)

Water (320 ml)

Gaseous chlorine

Ether

Anhydrous calcium chloride

Procedure:

A mixture of cyclopentanone, calcium carbonate, water, and the calcium chloride solution is
prepared in a reaction vessel.

e The mixture is stirred vigorously while a rapid stream of gaseous chlorine is passed through
it.

e The reaction temperature is maintained at 40°C, using occasional cooling as needed.

e Chlorination is continued until the calcium carbonate has completely dissolved.
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The reaction mixture is then cooled in an ice bath, causing calcium chloride hexahydrate to
precipitate.

The precipitate is removed by filtration.

The filtrate is extracted with ether.

The ether extract is dried over anhydrous calcium chloride.

The ether is removed via distillation.

The crude product is purified by repeated vacuum fractionation through a Widmer column to
yield 2-chlorocyclopentanone.
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Synthesis workflow for 2-Chlorocyclopentanone.
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Chemical Reactivity and Applications

The presence of both a carbonyl group and an alpha-chloro substituent makes 2-
Chlorocyclopentanone a versatile building block in organic synthesis.[1]

Nucleophilic Substitution

A key reaction is the nucleophilic substitution at the a-carbon, where the chlorine atom is
displaced.[2] This reaction is highly regioselective due to the polarization of the C-Cl bond and
the activating effect of the adjacent carbonyl group.[2] This allows for the introduction of a wide
variety of functional groups, making it a cornerstone for synthesizing substituted

cyclopentanone derivatives.[2]
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General workflow for nucleophilic substitution.

Applications in Drug Discovery and Agrochemicals

2-Chlorocyclopentanone serves as a key intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1][14] Its structure is a scaffold for building cyclopentane-based ring
systems found in various biologically active molecules.[14] The reactivity of the chloro-ketone
moiety allows for the construction of complex targets, including agents with central nervous
system activity.[14] The use of chlorinated compounds is a significant strategy in drug
discovery, with many FDA-approved drugs containing chlorine atoms.[15][16]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chlorocyclopentanone-dic6604.html
https://www.benchchem.com/product/b1584037
https://www.benchchem.com/product/b1584037
https://www.benchchem.com/product/b1584037
https://www.benchchem.com/product/b1584037?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584037?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chlorocyclopentanone-dic6604.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/159093-2-chlorocyclopentanone.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/159093-2-chlorocyclopentanone.html
https://www.myskinrecipes.com/shop/en/analytical-chemicals/159093-2-chlorocyclopentanone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Core Compound

(Z-Chlorocyclopentanone]

Synthetic |Pathways

Nucleophilic Substitution Multi-step Synthesis
Final Applications ’/

Agrochemicals Pharmaceuticals (APIs) Fine & Specialty Chemicals

Click to download full resolution via product page
Applications of 2-Chlorocyclopentanone in chemical synthesis.

Safety and Handling

2-Chlorocyclopentanone is classified as a hazardous substance and requires careful
handling.[3][17]

Table 3: GHS Hazard and Precautionary Information
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Category

Code

Description

Hazard Class

Skin Irrit. 2

Causes skin irritation[3]

Eye Irrit. 2

Causes serious eye irritation[3]

STOT SE 3

May cause respiratory
irritation[3]

Flammable liquids Cat. 4

Combustible liquid[17]

Hazard Statements

H315

Causes skin irritation[3]

H319 Causes serious eye irritation[3]
May cause respirator

H335 , .y' P Y
irritation[3]

H227 Combustible liquid[7]

Precautionary Statements

P210

Keep away from
heat/sparks/open flames/hot

surfaces. No smoking.[7]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[17]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]
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Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[3]

Handling and Storage:
o Handle only in a well-ventilated area or within a closed system.[17]
e Avoid contact with skin and eyes.[17]

» Store in a dry, cool, and well-ventilated place, keeping the container tightly closed.[17][18]
Keep refrigerated.[18][19]

o Keep away from heat, sparks, open flames, and other ignition sources.[17]

¢ Incompatible Materials: Strong oxidizing agents, strong bases, and reducing agents.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. 2-Chlorocyclopentanone | 694-28-0 | Benchchem [benchchem.com]

e 3. 2-Chlorocyclopentanone | C5H7CIO | CID 12751 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Cyclopentanone, 2-chloro- [webbook.nist.gov]

e 5. buildingblock.bocsci.com [buildingblock.bocsci.com]

e 6. 2-Chlorocyclopentanone, 97%, stabilized | Fisher Scientific [fishersci.ca]

e 7. 2-Chlorocyclopentanone | 694-28-0 | TCI AMERICA [tcichemicals.com]

e 8. chemsynthesis.com [chemsynthesis.com]

e 9. spectrabase.com [spectrabase.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocyclopentanone
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108970050&productDescription=2-CHLOROCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108970050&productDescription=2-CHLOROCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22573~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:31:09~~2-Chlorocyclopentanone~~
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1584037?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-chlorocyclopentanone-dic6604.html
https://www.benchchem.com/product/b1584037
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocyclopentanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C694280&Mask=4
https://buildingblock.bocsci.com/product/2-chlorocyclopentanone-cas-694-28-0-325514.html
https://www.fishersci.ca/shop/products/2-chlorocyclopentanone-97-stabilized-thermo-scientific/p-86629
https://www.tcichemicals.com/CA/en/p/C1437
https://www.chemsynthesis.com/base/chemical-structure-29469.html
https://spectrabase.com/compound/KQfvKLUeHUd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. 2-Chlorocyclopentanone(694-28-0)IR [chemicalbook.com]
e 11. spectrabase.com [spectrabase.com]

e 12. Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and
theoretical calculations - PubMed [pubmed.nchbi.nlm.nih.gov]

e 13. researchgate.net [researchgate.net]
e 14. 2-Chlorocyclopentanone [myskinrecipes.com]

e 15. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

e 16. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. fishersci.com [fishersci.com]
e 18. fishersci.com [fishersci.com]
e 19. assets.thermofisher.com [assets.thermofisher.com]

« To cite this document: BenchChem. [A Technical Guide to 2-Chlorocyclopentanone (CAS
694-28-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-cas-number-694-
28-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemicalbook.com/SpectrumEN_694-28-0_IR.htm
https://spectrabase.com/spectrum/E7K9P0YKAK5
https://pubmed.ncbi.nlm.nih.gov/19201255/
https://pubmed.ncbi.nlm.nih.gov/19201255/
https://www.researchgate.net/publication/23988704_Conformational_analysis_of_2-halocyclopentanones_by_NMR_and_IR_spectroscopies_and_theoretical_calculations
https://www.myskinrecipes.com/shop/en/analytical-chemicals/159093-2-chlorocyclopentanone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://www.fishersci.com/store/msds?partNumber=AAB2257306&productDescription=2-CHLROCYCLOPNTAN1+98+STAB.+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108970050&productDescription=2-CHLOROCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22573~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:31:09~~2-Chlorocyclopentanone~~
https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-cas-number-694-28-0
https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-cas-number-694-28-0
https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-cas-number-694-28-0
https://www.benchchem.com/product/b1584037#2-chlorocyclopentanone-cas-number-694-28-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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